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This in-depth technical guide provides a comprehensive overview of the flg22-FLS2 signaling

pathway, a cornerstone of pattern-triggered immunity (PTI) in plants. Understanding this

pathway is critical for developing novel strategies to enhance crop resilience and for the

discovery of new therapeutic agents. This document details the core components of the

pathway, the molecular mechanisms of signal transduction, and the downstream cellular

responses. It also provides detailed experimental protocols for studying this pathway and

summarizes key quantitative data.

Core Components and Initial Signal Perception
The flg22-FLS2 signaling pathway is initiated by the recognition of a conserved 22-amino acid

peptide from the N-terminus of bacterial flagellin, known as flg22, by the plant pattern

recognition receptor (PRR), FLAGELLIN-SENSING 2 (FLS2).[1] FLS2 is a leucine-rich repeat

receptor-like kinase (LRR-RLK) localized to the plasma membrane.
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Protein Type Function

FLS2

Leucine-Rich Repeat

Receptor-Like Kinase (LRR-

RLK)

Primary receptor for flg22.

BAK1 LRR-RLK (Co-receptor)

Forms a heterodimer with

FLS2 upon flg22 binding,

essential for signal initiation.

BIK1
Receptor-Like Cytoplasmic

Kinase (RLCK)

Associates with the

FLS2/BAK1 complex and is a

key downstream signaling

component.

Upon perception of flg22, FLS2 rapidly forms a heterodimer with another LRR-RLK, BRI1-

ASSOCIATED KINASE 1 (BAK1).[2] This ligand-induced dimerization is a critical step for the

activation of the intracellular kinase domains of both FLS2 and BAK1, leading to a cascade of

phosphorylation events that propagate the immune signal.
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Figure 1: Initial steps of flg22-FLS2 signal perception at the plasma membrane.
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Downstream Signaling Cascades
The activation of the FLS2-BAK1 complex initiates several downstream signaling cascades,

primarily through the phosphorylation of the receptor-like cytoplasmic kinase BIK1.[3] These

cascades culminate in a robust immune response characterized by the production of reactive

oxygen species (ROS), activation of mitogen-activated protein kinase (MAPK) pathways, and

changes in intracellular calcium ion (Ca²⁺) concentrations.

MAPK Cascade
The flg22-induced MAPK cascade is a key signaling module that amplifies the initial signal and

leads to the transcriptional reprogramming of the cell. In Arabidopsis, this cascade is composed

of:

MAPKKK: MEKK1

MAPKKs: MKK4 and MKK5

MAPKs: MPK3 and MPK6

Activation of this cascade ultimately leads to the phosphorylation and activation of downstream

transcription factors, such as WRKY22 and WRKY29, which in turn regulate the expression of

defense-related genes.
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Figure 2: The flg22-induced MAPK signaling cascade.

Calcium Signaling
Flg22 perception also triggers a rapid and transient increase in cytosolic Ca²⁺ concentration.[4]

[5] This Ca²⁺ influx is mediated by plasma membrane-localized channels, including cyclic

nucleotide-gated channels (CNGCs).[6][7] The resulting Ca²⁺ signature is decoded by calcium-
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dependent protein kinases (CDPKs), which phosphorylate downstream targets to regulate

various immune responses, including the production of ROS and the expression of defense

genes.[8][9]

Reactive Oxygen Species (ROS) Production
A hallmark of PTI is a rapid and transient production of ROS, often referred to as the "oxidative

burst".[10] This is primarily mediated by the plasma membrane-localized NADPH oxidase,

RESPIRATORY BURST OXIDASE HOMOLOG D (RBOHD). The activation of RBOHD is a

complex process involving both direct phosphorylation by kinases like BIK1 and regulation by

Ca²⁺ signaling.

Regulation and Termination of Signaling
To prevent excessive and potentially damaging immune responses, the flg22-FLS2 signaling

pathway is tightly regulated. Key regulatory mechanisms include:

Ubiquitination and Degradation: The activated FLS2 receptor is ubiquitinated by the E3

ubiquitin ligases PUB12 and PUB13, which targets it for endocytosis and subsequent

degradation. This process serves to attenuate the signal.

Endocytosis: Ligand-induced endocytosis of the FLS2-BAK1 complex removes the receptor

from the plasma membrane, thereby terminating signaling.[11]

Phosphatase Activity: Protein phosphatases play a crucial role in dephosphorylating

signaling components, thereby resetting the pathway to its inactive state.

Quantitative Data Summary
The following tables summarize key quantitative data related to the flg22-FLS2 signaling

pathway.

Table 1: Binding Affinity and Receptor Dynamics
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Parameter Value Organism/System Reference

flg22-FLS2 Binding

(IC₅₀)
~5 nM

Arabidopsis thaliana

cells
[12]

FLS2 Dwell Time

(flg22-induced

decrease)

Significant
Arabidopsis thaliana

protoplasts
[11]

Table 2: flg22-Induced Gene Expression in Arabidopsis thaliana

Gene AGI Code
Fold Change
(30 min post-
flg22)

Function Reference

FRK1 At2g19190 > 10
Receptor-like

kinase
[13]

WRKY29 At4g23550 > 5
Transcription

factor
[14]

NHL10 At2g35980 > 10
NDR1/HIN1-like

protein
[8]

Gene X At1g56240 126 Unknown [15]

Gene Y At1g69900 20 Unknown [15]

Note: Fold change values can vary depending on experimental conditions and time points.

Experimental Protocols
This section provides detailed methodologies for key experiments used to study the flg22-FLS2

signaling pathway.

Co-Immunoprecipitation (Co-IP) of FLS2 and BAK1 from
Arabidopsis thaliana
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This protocol is adapted from established methods to detect the in vivo interaction between

FLS2 and BAK1 upon flg22 treatment.[16][17][18]

Materials:

Arabidopsis thaliana seedlings (wild-type or transgenic lines expressing tagged FLS2 or

BAK1)

flg22 peptide (1 µM working solution)

Liquid nitrogen

Co-IP buffer: 50 mM Tris-HCl pH 7.5, 150 mM NaCl, 10% glycerol, 1% Nonidet P-40, 1 mM

EDTA, 1x protease inhibitor cocktail, 1x phosphatase inhibitor cocktail

Antibodies: anti-FLS2, anti-BAK1, or antibodies against epitope tags (e.g., anti-GFP, anti-HA)

Protein A/G magnetic beads

SDS-PAGE and western blotting reagents

Procedure:

Grow Arabidopsis seedlings for 10-14 days.

Treat seedlings with 1 µM flg22 or a mock solution for 10 minutes.

Immediately freeze the tissue in liquid nitrogen and grind to a fine powder.

Resuspend the ground tissue in Co-IP buffer and incubate on ice for 30 minutes.

Centrifuge at 16,000 x g for 20 minutes at 4°C to pellet cell debris.

Transfer the supernatant to a new tube and determine the protein concentration.

Incubate the protein extract with the primary antibody for 2-4 hours at 4°C with gentle

rotation.

Add pre-washed protein A/G magnetic beads and incubate for another 1-2 hours at 4°C.
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Wash the beads 3-5 times with Co-IP buffer.

Elute the protein complexes from the beads by boiling in SDS-PAGE sample buffer.

Analyze the eluted proteins by SDS-PAGE and western blotting using the appropriate

antibodies.

Start: flg22-treated
Arabidopsis tissue
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Figure 3: Workflow for co-immunoprecipitation of FLS2-BAK1 complexes.

In Vitro Kinase Assay for FLS2 and BIK1
This protocol allows for the direct assessment of phosphorylation activity between FLS2 and

BIK1.[3][19][20]

Materials:

Recombinant purified kinase domains of FLS2 and BIK1 (e.g., as GST or MBP fusion

proteins)

Kinase reaction buffer: 25 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 1 mM DTT

[γ-³²P]ATP

SDS-PAGE and autoradiography equipment

Procedure:

Incubate purified FLS2 and BIK1 kinase domains in the kinase reaction buffer.

Initiate the reaction by adding [γ-³²P]ATP.

Incubate at 30°C for 30 minutes.

Stop the reaction by adding SDS-PAGE sample buffer and boiling for 5 minutes.

Separate the proteins by SDS-PAGE.

Dry the gel and expose it to a phosphor screen or X-ray film to visualize phosphorylated

proteins.

A parallel gel can be run and stained with Coomassie Brilliant Blue to visualize total protein

loading.

Measurement of flg22-Induced ROS Burst
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This luminol-based assay is a standard method for quantifying the production of reactive

oxygen species.[10][21][22][23][24]

Materials:

Arabidopsis leaf discs

Luminol solution

Horseradish peroxidase (HRP)

flg22 peptide

96-well white microplate

Luminometer

Procedure:

Excise leaf discs from mature Arabidopsis leaves and float them in water overnight in the

dark.

In a 96-well white plate, add the leaf discs to a solution containing luminol and HRP.

Place the plate in a luminometer and measure the background luminescence.

Inject the flg22 solution into each well to the desired final concentration.

Immediately start measuring luminescence kinetically over a period of 30-60 minutes.

The data is typically plotted as relative light units (RLU) over time.

Chromatin Immunoprecipitation (ChIP) for WRKY
Transcription Factors
This protocol can be used to identify the direct target genes of WRKY transcription factors that

are activated downstream of FLS2 signaling.[15][25][26][27][28]
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Materials:

Arabidopsis seedlings treated with flg22

Formaldehyde for cross-linking

ChIP lysis buffer

Antibody against the specific WRKY transcription factor

Protein A/G magnetic beads

Buffers for washing and elution

qPCR reagents

Procedure:

Cross-link proteins to DNA in flg22-treated Arabidopsis seedlings using formaldehyde.

Isolate nuclei and sonicate the chromatin to shear the DNA into fragments of 200-500 bp.

Immunoprecipitate the chromatin with an antibody specific to the WRKY transcription factor

of interest.

Capture the antibody-chromatin complexes with protein A/G magnetic beads.

Wash the beads to remove non-specifically bound chromatin.

Elute the chromatin from the beads and reverse the cross-links.

Purify the DNA.

Analyze the enrichment of specific DNA sequences by quantitative PCR (qPCR) using

primers for putative target gene promoters.

This technical guide provides a solid foundation for understanding and investigating the flg22-

FLS2 signaling pathway. The provided information and protocols are intended to be a valuable

resource for researchers in the fields of plant science, immunology, and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

2. Structural basis for flg22-induced activation of the Arabidopsis FLS2-BAK1 immune
complex - PubMed [pubmed.ncbi.nlm.nih.gov]

3. A receptor-like cytoplasmic kinase, BIK1, associates with a flagellin receptor complex to
initiate plant innate immunity - PMC [pmc.ncbi.nlm.nih.gov]

4. Cytosolic calcium signals elicited by the pathogen-associated molecular pattern flg22 in
stomatal guard cells are of an oscillatory nature - PubMed [pubmed.ncbi.nlm.nih.gov]

5. Flg22-induced Ca2+ increases undergo desensitization and resensitization - PubMed
[pubmed.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

7. researchgate.net [researchgate.net]

8. Differential innate immune signalling via Ca2+ sensor protein kinases - PMC
[pmc.ncbi.nlm.nih.gov]

9. Frontiers | The role of CDPKs in plant development, nutrient and stress signaling
[frontiersin.org]

10. A re-elicitation assay to correlate flg22-signaling competency with ligand-induced
endocytic degradation of the FLS2 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]

11. Single-molecule analysis unveils the phosphorylation of FLS2 regulates its
spatiotemporal dynamics and immunity [elifesciences.org]

12. researchgate.net [researchgate.net]

13. researchgate.net [researchgate.net]

14. Light-dependent expression of flg22-induced defense genes in Arabidopsis - PMC
[pmc.ncbi.nlm.nih.gov]

15. [PDF] PROTOCOL: Chromatin Immunoprecipitation from Arabidopsis Tissues | Semantic
Scholar [semanticscholar.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 14 Tech Support

https://www.benchchem.com/product/b15567050?utm_src=pdf-custom-synthesis
https://pdfs.semanticscholar.org/7119/3e0e926e21bf37317f37d01375a875dd9acd.pdf
https://pubmed.ncbi.nlm.nih.gov/24114786/
https://pubmed.ncbi.nlm.nih.gov/24114786/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2806711/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2806711/
https://pubmed.ncbi.nlm.nih.gov/25243759/
https://pubmed.ncbi.nlm.nih.gov/25243759/
https://pubmed.ncbi.nlm.nih.gov/34536020/
https://pubmed.ncbi.nlm.nih.gov/34536020/
https://www.researchgate.net/figure/The-cngc2-3-mutant-showed-flg22-induced-cytosolic-calcium-Cacyt-elevation-in-guard_fig3_393540239
https://www.researchgate.net/figure/Experimental-scheme-and-imaging-analysis-of-flg22-triggering-stimulus-induced-calcium_fig4_357027201
https://pmc.ncbi.nlm.nih.gov/articles/PMC2841715/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2841715/
https://www.frontiersin.org/journals/genetics/articles/10.3389/fgene.2022.996203/full
https://www.frontiersin.org/journals/genetics/articles/10.3389/fgene.2022.996203/full
https://pubmed.ncbi.nlm.nih.gov/25117282/
https://pubmed.ncbi.nlm.nih.gov/25117282/
https://elifesciences.org/reviewed-preprints/91072v1
https://elifesciences.org/reviewed-preprints/91072v1
https://www.researchgate.net/publication/7393101_The_Arabidopsis_Receptor_Kinase_FLS2_Binds_flg22_and_Determines_the_Specificity_of_Flagellin_Perception
https://www.researchgate.net/figure/Flg22-triggered-defense-gene-expression-depends-on-the-time-of-day-Arabidopsis-Col-0_fig2_263514238
https://pmc.ncbi.nlm.nih.gov/articles/PMC4191550/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4191550/
https://www.semanticscholar.org/paper/PROTOCOL%3A-Chromatin-Immunoprecipitation-from-Yamaguchi-Winter/6693587725e4ee74289fa4ea4d55ba2cdc8df119
https://www.semanticscholar.org/paper/PROTOCOL%3A-Chromatin-Immunoprecipitation-from-Yamaguchi-Winter/6693587725e4ee74289fa4ea4d55ba2cdc8df119
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


16. The Arabidopsis Malectin-Like/LRR-RLK IOS1 Is Critical for BAK1-Dependent and BAK1-
Independent Pattern-Triggered Immunity - PMC [pmc.ncbi.nlm.nih.gov]

17. Arabidopsis heterotrimeric G proteins regulate immunity by directly coupling to the FLS2
receptor | eLife [elifesciences.org]

18. plantpath.webhosting.cals.wisc.edu [plantpath.webhosting.cals.wisc.edu]

19. researchgate.net [researchgate.net]

20. pnas.org [pnas.org]

21. researchgate.net [researchgate.net]

22. Quantitative Measurement of Pattern-Triggered ROS Burst as an Early Immune
Response in Tomato - PubMed [pubmed.ncbi.nlm.nih.gov]

23. apsjournals.apsnet.org [apsjournals.apsnet.org]

24. Chemiluminescence Detection of the Oxidative Burst in Plant Leaf Pieces [bio-
protocol.org]

25. Chromatin Immunoprecipitation to Identify Global Targets of WRKY Transcription Factor
Family Members Involved in Plant Immunity | Springer Nature Experiments
[experiments.springernature.com]

26. PROTOCOLS: Chromatin Immunoprecipitation from Arabidopsis Tissues - PubMed
[pubmed.ncbi.nlm.nih.gov]

27. PROTOCOLS: CHROMATIN IMMUNOPRECIPITATION FROM ARABIDOPSIS
TISSUES – Wagner Lab [web.sas.upenn.edu]

28. PROTOCOLS: Chromatin Immunoprecipitation from Arabidopsis Tissues - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [The flg22-FLS2 Signaling Pathway: A Technical Guide
to Plant Innate Immunity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15567050#flg22-fls2-signaling-pathway-explained]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 14 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC5077175/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5077175/
https://elifesciences.org/articles/13568
https://elifesciences.org/articles/13568
https://plantpath.webhosting.cals.wisc.edu/wp-content/uploads/sites/320/2021/07/Koller-14-FLS2-BAK1.pdf
https://www.researchgate.net/figure/Transphosphorylation-of-FLS2-kinase-domain-by-BIK1-Kinase-domains-of-FLS2-wild-type-or_fig3_236604009
https://www.pnas.org/doi/10.1073/pnas.1318817111
https://www.researchgate.net/figure/Induced-oxidative-burst-in-tomato-leaves-after-treatment-with-the-Flg22-purple-and_fig1_354744469
https://pubmed.ncbi.nlm.nih.gov/38019433/
https://pubmed.ncbi.nlm.nih.gov/38019433/
https://apsjournals.apsnet.org/doi/pdf/10.1094/MPMI-11-17-0279-TA
https://bio-protocol.org/en/bpdetail?id=1423&type=0
https://bio-protocol.org/en/bpdetail?id=1423&type=0
https://experiments.springernature.com/articles/10.1007/978-1-61737-998-7_5
https://experiments.springernature.com/articles/10.1007/978-1-61737-998-7_5
https://experiments.springernature.com/articles/10.1007/978-1-61737-998-7_5
https://pubmed.ncbi.nlm.nih.gov/24653666/
https://pubmed.ncbi.nlm.nih.gov/24653666/
https://web.sas.upenn.edu/wagner-lab/2014/02/17/protocols-chromatin-immunoprecipitation-from-arabidopsis-tissues/
https://web.sas.upenn.edu/wagner-lab/2014/02/17/protocols-chromatin-immunoprecipitation-from-arabidopsis-tissues/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3952383/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3952383/
https://www.benchchem.com/product/b15567050#flg22-fls2-signaling-pathway-explained
https://www.benchchem.com/product/b15567050#flg22-fls2-signaling-pathway-explained
https://www.benchchem.com/product/b15567050#flg22-fls2-signaling-pathway-explained
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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